Cas no 353258-35-2 (8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 353258-35-2
• MF: C₉H₄ClF₃N₂O₂
• MW: 264.588471412659
• MDL: MFCD00831510
• CID: 853706
• PubChem ID: 3928817
• Update Time: 2025-06-07

8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic Acid
• 8-Chloro-6-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid
• BNADDMQVCIRZBW-UHFFFAOYSA-N
• SBB102833
• 1366AE
• PC3264
• SY022566
• 8-Chloro-6-trifluoromethyl-imidazo[1,2-a]pyridine-2-carboxylic acid
• 8-Chloro-6-(trifluoromethyl)-imidazo[1,2-a]pyridine-2-carboxylic ac
• 2-Carboxy-8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• DB-307472
• 8-Chloro-6-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylicacid
• AI-204/31692055
• SCHEMBL2682924
• AKOS001476988
• CS-0038251
• F14753
• 353258-35-2
• PS-6525
• 8-Chloro-6-(trifluoromethyl)-imidazo[1,2-a]pyridine-2-carboxylic acid
• MFCD00831510
• 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid

• MDL： MFCD00831510
• Inchi： 1S/C9H4ClF3N2O2/c10-5-1-4(9(11,12)13)2-15-3-6(8(16)17)14-7(5)15/h1-3H,(H,16,17)
• InChI Key： BNADDMQVCIRZBW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C=C(C(=O)O)N=C21

Computed Properties

• Exact Mass: 263.9913396g/mol
• Monoisotopic Mass: 263.9913396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 3.1

8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid

8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No: 353258-35-2)

The compound 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No: 353258-35-2) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and versatile reactivity. The presence of a chlorine atom at the 8th position and a trifluoromethyl group at the 6th position introduces distinct electronic and steric effects, making this compound particularly interesting for researchers in medicinal chemistry and materials science.

Recent studies have highlighted the importance of imidazopyridines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The carboxylic acid functional group at the 2nd position of this compound further enhances its versatility, allowing for easy modification and conjugation with other biomolecules. This feature is crucial in designing drugs with improved pharmacokinetic profiles and enhanced bioavailability.

The synthesis of 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid involves a multi-step process that typically includes cyclization reactions and subsequent functionalization. Researchers have explored various methodologies to optimize the yield and purity of this compound, with a focus on green chemistry principles to minimize environmental impact. These advancements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its potential as an antiproliferative agent against cancer cells, suggesting its role in anticancer drug development. Additionally, its ability to modulate key signaling pathways makes it a valuable tool in understanding complex cellular mechanisms.

The structural uniqueness of 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technology. Furthermore, its fluorinated substituent contributes to enhanced thermal stability and electronic properties, making it suitable for high-performance materials.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods have provided insights into its molecular structure and dynamic behavior, aiding researchers in understanding its reactivity under different conditions.

In conclusion, 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No: 353258-35-2) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within medicinal chemistry and materials science.